3-Methoxy-2,2-dimethylpropionic acid chloromethyl ester

• Molecular Formula: C7H13ClO3
• Molecular Weight: 180.63 g/mol
• IUPAC Name: chloromethyl 3-methoxy-2,2-dimethylpropanoate
• InChI: InChI=1S/C7H13ClO3/c1-7(2,4-10-3)6(9)11-5-8/h4-5H2,1-3H3
• InChI Key: HVZVGRJBAPGEJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC)C(=O)OCCl

Description

3-Methoxy-2,2-dimethylpropionic acid chloromethyl ester is a useful research compound. Its molecular formula is C7H13ClO3 and its molecular weight is 180.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of water (25 mL) and TBME (40 mL), dipotassium hydrogen phosphate (45.2 g), tetrabutylammonium hydrogen sulfate (1.76 g), and 3-methoxy-2,2-dimethylpropionic acid [CAS No. 64241-78-7] (6.86 g) were sequentially added. After cooling the resulting mixture to −5° C., a mixture of chloromethyl chlorosulfate (12.8 g) and TBME (10 mL) was added dropwise thereto, and the resulting mixture was stirred overnight at room temperature. Water (50 mL) and TBME (30 mL) were added to the resulting mixture. After shaking the resulting mixture, the organic layer was collected, and TBME (50 mL) was added to the remaining aqueous layer. The resulting mixture was shaken again and the organic layer was collected. The combined organic layers were washed twice with water (30 mL) and with saturated aqueous sodium chloride solution (30 mL), and dried over anhydrous magnesium sulfate. The resulting mixture was filtered, and the filtrate obtained was concentrated under reduced pressure. The residue obtained was distilled (boiling point: 85-86° C./20 mmHg) under reduced pressure to obtain the captioned compound (5.68 g).